![molecular formula C16H20N2O2 B7514854 3-(1,3-Benzoxazol-2-yl)-1-(4-methylpiperidin-1-yl)propan-1-one](/img/structure/B7514854.png)
3-(1,3-Benzoxazol-2-yl)-1-(4-methylpiperidin-1-yl)propan-1-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3-(1,3-Benzoxazol-2-yl)-1-(4-methylpiperidin-1-yl)propan-1-one, also known as BZP, is a synthetic compound that belongs to the class of piperazines. BZP has been used as a recreational drug due to its stimulant properties, but it has also been studied for its potential applications in scientific research.
Scientific Research Applications
3-(1,3-Benzoxazol-2-yl)-1-(4-methylpiperidin-1-yl)propan-1-one has been studied for its potential applications in scientific research, particularly in the field of neuroscience. It has been shown to have dopaminergic and serotonergic effects, which may have implications for the treatment of neurological disorders such as Parkinson's disease and depression.
Mechanism of Action
3-(1,3-Benzoxazol-2-yl)-1-(4-methylpiperidin-1-yl)propan-1-one acts as a stimulant by increasing the levels of dopamine and serotonin in the brain. It does this by inhibiting the reuptake of these neurotransmitters, leading to an increase in their availability in the synapse.
Biochemical and Physiological Effects
This compound has been shown to have a number of biochemical and physiological effects. It has been shown to increase heart rate, blood pressure, and body temperature, as well as cause pupil dilation and muscle tension. It has also been shown to increase the release of cortisol, a stress hormone, and to have an effect on the immune system.
Advantages and Limitations for Lab Experiments
One advantage of using 3-(1,3-Benzoxazol-2-yl)-1-(4-methylpiperidin-1-yl)propan-1-one in lab experiments is that it is a well-characterized compound with known pharmacological properties. This makes it a useful tool for studying the effects of dopaminergic and serotonergic drugs on the brain. However, one limitation is that this compound is a synthetic compound that does not occur naturally in the body, which may limit its applicability to studying natural physiological processes.
Future Directions
There are a number of potential future directions for research on 3-(1,3-Benzoxazol-2-yl)-1-(4-methylpiperidin-1-yl)propan-1-one. One area of interest is its potential as a treatment for neurological disorders such as Parkinson's disease and depression. Another area of interest is its potential as a tool for studying the effects of dopaminergic and serotonergic drugs on the brain. Additionally, research could be done to better understand the biochemical and physiological effects of this compound and how these effects may be related to its potential therapeutic applications.
Synthesis Methods
3-(1,3-Benzoxazol-2-yl)-1-(4-methylpiperidin-1-yl)propan-1-one can be synthesized through a multistep process that involves the reaction of 2-amino-phenol with 4-methylpiperidine-1-carboxylic acid to form the intermediate compound 2-(4-methylpiperidin-1-yl)phenol. This intermediate is then reacted with ethyl chloroformate to form the final product, this compound.
properties
IUPAC Name |
3-(1,3-benzoxazol-2-yl)-1-(4-methylpiperidin-1-yl)propan-1-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H20N2O2/c1-12-8-10-18(11-9-12)16(19)7-6-15-17-13-4-2-3-5-14(13)20-15/h2-5,12H,6-11H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BALJEGGPTNGMIS-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CCN(CC1)C(=O)CCC2=NC3=CC=CC=C3O2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H20N2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
272.34 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.